Cas no 67460-87-1 (1H-Pyrazole-1-acetic acid, 3,5-dibromo-, ethyl ester)

• Product Name: 1H-Pyrazole-1-acetic acid, 3,5-dibromo-, ethyl ester
• CAS No: 67460-87-1
• MF: C₇H₈Br₂N₂O₂
• MW: 311.958620071411
• CID: 4131439
• PubChem ID: 53970751
• Update Time: 2025-04-24

1H-Pyrazole-1-acetic acid, 3,5-dibromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 3,5-dibromo-, ethyl ester
• Ethyl 3,5-dibromo-1H-pyrazole-1-acetate
• DB-385207
• SCHEMBL11630080
• 67460-87-1

• Inchi： 1S/C7H8Br2N2O2/c1-2-13-7(12)4-11-6(9)3-5(8)10-11/h3H,2,4H2,1H3
• InChI Key： JRLIYXKJNXDVEM-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(Br)=CC(Br)=N1

Computed Properties

• Exact Mass: 311.89320Da
• Monoisotopic Mass: 309.89525Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų